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Compound of Interest

Compound Name: 2-Methylanthracene

Cat. No.: B165393

Ensuring the safe and compliant disposal of 2-Methylanthracene is critical for environmental
protection and laboratory safety. As a polycyclic aromatic hydrocarbon (PAH), 2-
Methylanthracene is classified as hazardous, primarily due to its toxicity to aquatic life.[1][2][3]
This guide provides a step-by-step procedure for its proper disposal, adhering to regulatory
frameworks such as the Resource Conservation and Recovery Act (RCRA) in the United
States.[4][5][6]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Methylanthracene with
appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,
safety goggles or face shields, and a lab coat.[2][7] All handling of 2-Methylanthracene and its
associated waste should occur in a well-ventilated area, ideally within a certified chemical fume
hood, to prevent inhalation of dust or vapors.[1][7]

Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation:

» Waste Determination: The first step in proper waste management is to determine if the waste
is hazardous.[8][9] Any material, including contaminated labware, gloves, and absorbent
materials, that has come into contact with 2-Methylanthracene should be considered
hazardous waste.[10]
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Segregation: Do not mix 2-Methylanthracene waste with other waste streams.[11] It should
be collected in separate, dedicated waste containers to prevent unforeseen chemical
reactions.

. Waste Collection:

Solid Waste: Collect solid 2-Methylanthracene, contaminated materials (e.g., weighing
paper, gloves, absorbent pads), and residues in a clearly labeled, sealable, and chemically
compatible container.[11]

Liquid Waste: If 2-Methylanthracene is in a solution, collect it in a separate, sealed
container specifically designated for flammable liquid waste.[11] Ensure the container is
compatible with the solvent used.

. Container Labeling:

All waste containers must be clearly and accurately labeled with the words "Hazardous
Waste."[11]

The label should also include the full chemical name ("2-Methylanthracene”), the
concentration (if in solution), and the date of accumulation.

. Waste Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area away
from general laboratory traffic.[11]

Ensure containers are tightly sealed to prevent leaks or spills.[9]
Store incompatible waste types separately to avoid accidental reactions.[11]
. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

Provide the EHS office with a complete inventory of the waste, including the chemical name,
guantity, and container type.
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e Only licensed hazardous waste transporters and disposal facilities should handle the final
disposal, which typically involves high-temperature incineration.[12]

Quantitative Data for Disposal Considerations

The following table provides a summary of key identifiers and classifications for 2-
Methylanthracene, which are essential for proper waste documentation and disposal.

Parameter Value Reference
CAS Number 613-12-7 [11[2]
Molecular Formula C15H12 [3]
Molecular Weight 192.26 g/mol [2][3]
Hazard Class Aquatic Acute 1 [1112]
Hazard Statement H400: Very toxic to aquatic life [11[3]

UN3077 (for environmentally
UN Number hazardous substances, solid,

n.o.s.)

Experimental Protocols and Waste Minimization

While this document focuses on disposal, a crucial aspect of laboratory safety and
environmental responsibility is waste minimization. Researchers should design experiments to
use the smallest feasible quantities of 2-Methylanthracene. Where possible, consider reusing
solvents and other materials after appropriate purification to reduce the overall volume of
hazardous waste generated.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-
Methylanthracene waste in a laboratory setting.
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Caption: Workflow for the proper disposal of 2-Methylanthracene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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